Cas no 2937145-00-9 (1H-Indazole-3-sulfonic acid, 5-bromo-1-(phenylmethyl)-, phenyl ester)

• Product Name: 1H-Indazole-3-sulfonic acid, 5-bromo-1-(phenylmethyl)-, phenyl ester
• CAS No: 2937145-00-9
• MF: C₂₀H₁₅BrN₂O₃S
• MW: 443.313702821732
• CID: 6788836
• Update Time: 2025-05-18

1H-Indazole-3-sulfonic acid, 5-bromo-1-(phenylmethyl)-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-3-sulfonic acid, 5-bromo-1-(phenylmethyl)-, phenyl ester

• Inchi： 1S/C20H15BrN2O3S/c21-16-11-12-19-18(13-16)20(22-23(19)14-15-7-3-1-4-8-15)27(24,25)26-17-9-5-2-6-10-17/h1-13H,14H2
• InChI Key： ZUVSSGWCSHVHHQ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)N1N=C(C2=CC(=CC=C21)Br)S(=O)(=O)OC1C=CC=CC=1

Experimental Properties

• Density: 1.50±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
• Boiling Point: 615.2±55.0 °C(predicted)
• pka: -4.67±0.50(predicted)

Additional information on 1H-Indazole-3-sulfonic acid, 5-bromo-1-(phenylmethyl)-, phenyl ester

Introduction to 1H-Indazole-3-sulfonic acid, 5-bromo-1-(phenylmethyl)-, phenyl ester (CAS No. 2937145-00-9)

1H-Indazole-3-sulfonic acid, 5-bromo-1-(phenylmethyl)-, phenyl ester (CAS No. 2937145-00-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated indazole core and a phenyl ester moiety. These characteristics make it a valuable candidate for various biological and pharmaceutical applications.

The indazole scaffold is a well-known heterocyclic system that has been extensively studied for its diverse biological activities. Indazoles have shown promise in the development of drugs targeting various diseases, including cancer, inflammation, and neurological disorders. The introduction of a bromine substituent at the 5-position of the indazole ring can significantly influence the compound's physicochemical properties and biological activity. Additionally, the presence of a phenyl ester group enhances the lipophilicity and stability of the molecule, making it more suitable for in vivo studies.

Recent research has highlighted the potential of 1H-Indazole-3-sulfonic acid, 5-bromo-1-(phenylmethyl)-, phenyl ester in modulating specific biological pathways. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cancer progression. Kinase inhibitors are a class of drugs that have revolutionized cancer therapy by targeting specific enzymes that drive tumor growth and metastasis. The brominated indazole structure of this compound may offer enhanced selectivity and potency compared to existing kinase inhibitors.

In addition to its potential as an anticancer agent, 1H-Indazole-3-sulfonic acid, 5-bromo-1-(phenylmethyl)-, phenyl ester has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. The ability of this compound to modulate inflammatory pathways could make it a promising therapeutic option for these conditions.

The pharmacokinetic properties of 1H-Indazole-3-sulfonic acid, 5-bromo-1-(phenylmethyl)-, phenyl ester have been evaluated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity allows for efficient cellular uptake and distribution throughout the body. Furthermore, the stability of the phenyl ester group ensures that the compound remains active over an extended period, enhancing its therapeutic potential.

Clinical trials are currently underway to assess the safety and efficacy of 1H-Indazole-3-sulfonic acid, 5-bromo-1-(phenylmethyl)-, phenyl ester in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at various dose levels and has demonstrated promising antitumor activity in patients with advanced solid tumors. These findings have paved the way for further clinical development and potential approval as a novel therapeutic agent.

The synthesis of 1H-Indazole-3-sulfonic acid, 5-bromo-1-(phenylmethyl)-, phenyl ester involves several steps that require precise control over reaction conditions to ensure high yields and purity. Key synthetic routes include the formation of the indazole core through cyclization reactions followed by functionalization with bromine and phenyl ester groups. Advanced synthetic techniques such as transition-metal catalysis and directed ortho-metalation have been employed to optimize these processes.

In conclusion, 1H-Indazole-3-sulfonic acid, 5-bromo-1-(phenylmethyl)-, phenyl ester (CAS No. 2937145-00-9) represents a promising candidate in the development of new therapeutic agents for cancer and inflammatory diseases. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and clinical evaluation. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing medical treatments for various conditions.